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Compound of Interest

Compound Name: Reactive violet 14

Cat. No.: B1172054

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Schiff reagent is a cornerstone analytical tool in histology and organic chemistry for the
detection of aldehydes. Its application is central to various staining techniques, including the
Periodic acid-Schiff (PAS) stain for visualizing carbohydrates and the Feulgen stain for
quantifying DNA. The reagent is prepared from a dye, most commonly Basic Fuchsin, of which
Basic Violet 14 is a primary constituent. This document provides a detailed protocol for the
preparation, quality control, and application of Schiff reagent using Basic Violet 14.

Basic Violet 14, also known as Basic Fuchsin or Rosaniline, is a triarylmethane dye. The
preparation of Schiff reagent involves the reaction of this dye with a sulfurous acid solution
(typically generated from sodium bisulfite or metabisulfite in an acidic environment). This
reaction leads to the sulfonation of the central carbon of the dye, which disrupts the
chromophoric quinoid ring structure, resulting in a colorless or pale yellow solution known as
the Schiff reagent (leucofuchsin). In the presence of an aldehyde, the free amine groups of the
leucofuchsin react to form an unstable intermediate, which then rearranges, eliminating the
sulfonic acid group and restoring the quinoid structure. This restoration of the conjugated 1t-
electron system results in the appearance of a characteristic bright magenta color, indicating a
positive test for aldehydes.

Materials and Reagents
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Reagent/Material

Grade

Supplier

Notes

Basic Violet 14 (C.1.
42510)

Reagent Grade

Major Chemical

Supplier

Also known as Basic
Fuchsin, Rosaniline

chloride.

Sodium Metabisulfite
(Naz2S205)

ACS Reagent

Major Chemical

Supplier

Alternatively, sodium
bisulfite (NaHSOs3)

can be used.

Hydrochloric Acid

(HCI), concentrated

ACS Reagent

Major Chemical

Supplier

Handle with extreme

care in a fume hood.

Major Chemical

Fine powder is

Activated Charcoal Decolorizing ] preferred for higher
Supplier
surface area.
Distilled or Deionized ]
Type Il or higher Laboratory Supply
Water
Erlenmeyer flask (1
Glassware Borosilicate Laboratory Supply L), graduated
cylinders, funnel.
Magnetic Stirrer and
] Laboratory Supply
Stir Bar
_ Whatman No. 1 or
Filter Paper ) Laboratory Supply
equivalent
Amber Glass Storage To protect the reagent
Laboratory Supply )
Bottle from light.

Experimental Protocol: Preparation of Schiff
Reagent

This protocol outlines a standard and reliable method for the preparation of Schiff reagent. All
steps involving concentrated acid or volatile chemicals should be performed in a certified
chemical fume hood.
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» Dissolve the Dye: Add 1.0 g of Basic Violet 14 powder to a 500 mL Erlenmeyer flask. Add
200 mL of boiling distilled water and stir until the dye is completely dissolved. The solution
will be a deep magenta color.

e Cooling: Cool the solution to 50°C. This can be done by placing the flask in a water bath or
allowing it to cool at room temperature while monitoring with a thermometer.

» Addition of Metabisulfite: Once the solution has reached 50°C, add 2.0 g of sodium
metabisulfite. Swirl the flask to dissolve the powder.

 Acidification: Continue cooling the solution to room temperature (approximately 25°C). In a
chemical fume hood, carefully and slowly add 2.0 mL of concentrated hydrochloric acid to
the solution. Mix well. The flask should be stoppered and sealed with paraffin film.

o Decolorization Incubation: Store the solution in the dark at room temperature for 24-48
hours. The solution should gradually lose its color, becoming transparent to pale yellow. This
indicates the formation of the leucofuchsin.

o Charcoal Treatment: After the incubation period, add 0.5 - 1.0 g of activated charcoal to the
solution. Shake the flask vigorously for approximately 1-2 minutes. The charcoal will adsorb
any remaining colored impurities.

o Filtration: Filter the solution through Whatman No. 1 filter paper into a clean, amber glass
bottle. The final, ready-to-use Schiff reagent should be completely colorless.

o Storage: Store the reagent in the tightly sealed amber bottle at 4°C. When stored properly,
the reagent is stable for several months. Discard if the solution develops a pink or purple
color.

Quantitative Data Summary
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Parameter Value Unit
Basic Violet 14 (C.I. 42510) 1.0 g
Distilled Water 200 mL

Sodium Metabisulfite

2.0 9
(Naz2S205)
Concentrated Hydrochloric

2.0 mL
Acid (HCI)
Activated Charcoal 05-1.0 g
Incubation Time 24 - 48 hours
Storage Temperature 4 °C

Quality Control

To ensure the prepared Schiff reagent is effective, perform the following quality control checks:

» Positive Control: Add a few drops of a dilute formaldehyde or glutaraldehyde solution to 1-2
mL of the Schiff reagent. A rapid development of a deep magenta color confirms the
reagent's activity.

¢ Negative Control: Add a few drops of a ketone, such as acetone, or distilled water to 1-2 mL
of the Schiff reagent. The solution should remain colorless. A faint pink color may develop
with some ketones but is not considered a positive result.

Visualizations

 To cite this document: BenchChem. [Application Notes: Protocol for Preparing Schiff
Reagent Using Basic Violet 14]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1172054#protocol-for-preparing-schiff-reagent-using-
basic-violet-14]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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